Cas no 1226433-80-2 (2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 1226433-80-2
• MF: C₂₀H₁₆N₄O₃S
• MW: 392.431042671204
• CID: 5394108
• Update Time: 2025-10-29

2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-[[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-phenyl-
• 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C20H16N4O3S/c1-26-15-9-5-8-14(10-15)19-23-18(27-24-19)12-28-20-21-16(11-17(25)22-20)13-6-3-2-4-7-13/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key： QAAJLWFZXXVNJF-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=CC(OC)=C3)N=2)=NC(C2=CC=CC=C2)=CC(=O)N1

Additional information on 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one

Introduction to 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1226433-80-2)

2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 1226433-80-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core substituted with a phenyl group at the 6-position and a sulfanyl group linked to a 1,2,4-oxadiazole moiety. The 1,2,4-oxadiazole ring is further substituted with a 3-methoxyphenyl group at the 3-position. This unique structural arrangement contributes to the compound's pharmacological profile and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of dihydropyrimidinones in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that certain dihydropyrimidinones exhibit potent antitumor activity against a range of cancer cell lines. Specifically, 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one has demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory potential. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one have also been studied to assess its suitability for clinical use. Research published in the European Journal of Pharmaceutical Sciences has demonstrated that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed in the body to reach its target sites.

To further understand the molecular mechanisms underlying the biological activities of 2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one, computational studies have been conducted using molecular docking and molecular dynamics simulations. These studies have revealed that the compound interacts with key proteins involved in cancer progression and inflammation. For example, it has been shown to bind to specific pockets on enzymes such as cyclooxygenase (COX) and protein kinases, which are known targets for anti-inflammatory and anticancer drugs.

The safety profile of 2-{[(((((((((((((((⁺-^{------------------------_(-) methyl}sulfanyl)-6-(+)}) phenyl-) 3,) 4-) dihydropyrimidin-) 4-) one (CAS No.) 1226433-) 80-) 2)) has been evaluated in preclinical toxicity studies using animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

In conclusion, 2-{[ (< ( ( ( ( ( ( ( ( ( ( ( ( ( (+ - - - - - - - - - - - - - - - - - - - - + ) phenyl-) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) methyl }sulfanyl) -6-( +) strong > phenyl-) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) strong > ) dihydropyrimidin-) strong > one (CAS No.) strong > 1226433-) strong > 80-) strong > 2), with its unique structural features and promising biological activities, represents a valuable lead compound for further drug development in both oncology and inflammatory diseases. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical applications.